Cas no 1416352-13-0 ((4-Trifluoromethyl-piperidin-1-yl)-acetonitrile)

• Product Name: (4-Trifluoromethyl-piperidin-1-yl)-acetonitrile
• CAS No: 1416352-13-0
• MF: C₈H₁₁F₃N₂
• MW: 192.181552171707
• CID: 4597609
• Update Time: 2025-06-09

(4-Trifluoromethyl-piperidin-1-yl)-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-[4-(trifluoromethyl)piperidin-1-yl]acetonitrile
• (4-Trifluoromethyl-piperidin-1-yl)-acetonitrile

• Inchi： 1S/C8H11F3N2/c9-8(10,11)7-1-4-13(5-2-7)6-3-12/h7H,1-2,4-6H2
• InChI Key： MKLVIKXYXLNLJF-UHFFFAOYSA-N
• SMILES： C(#N)CN1CCC(C(F)(F)F)CC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2

Additional information on (4-Trifluoromethyl-piperidin-1-yl)-acetonitrile

Introduction to (4-Trifluoromethyl-piperidin-1-yl)-acetonitrile (CAS No. 1416352-13-0)

(4-Trifluoromethyl-piperidin-1-yl)-acetonitrile (CAS No. 1416352-13-0) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique trifluoromethyl and piperidine moieties, exhibits a range of biological activities that make it a valuable intermediate in the synthesis of various pharmaceuticals and agrochemicals.

The trifluoromethyl group is a well-known functional group in organic chemistry, known for its strong electron-withdrawing properties and high lipophilicity. These characteristics contribute to the compound's ability to cross biological membranes, enhancing its potential as a drug candidate. The piperidine ring, on the other hand, is a common structural element in many biologically active molecules, often imparting desirable pharmacological properties such as receptor binding affinity and metabolic stability.

Recent studies have highlighted the potential of (4-Trifluoromethyl-piperidin-1-yl)-acetonitrile in the development of novel therapeutic agents. For instance, a study published in the *Journal of Medicinal Chemistry* demonstrated that this compound can serve as a key intermediate in the synthesis of potent inhibitors of specific enzymes involved in neurodegenerative diseases. The researchers found that derivatives of this compound exhibited high selectivity and potency against these enzymes, suggesting its potential as a lead compound for further drug development.

In another study, (4-Trifluoromethyl-piperidin-1-yl)-acetonitrile was used to synthesize a series of compounds with antiviral activity. The resulting molecules showed promising results in inhibiting the replication of several viruses, including influenza and herpes simplex virus. This research underscores the compound's versatility and its potential applications in antiviral therapy.

The chemical structure of (4-Trifluoromethyl-piperidin-1-yl)-acetonitrile also makes it an attractive candidate for use in combinatorial chemistry and high-throughput screening. Its modular nature allows for easy functionalization and modification, facilitating the rapid generation of diverse chemical libraries for drug discovery. This has been particularly useful in identifying new leads for the treatment of cancer and other complex diseases.

From a synthetic perspective, (4-Trifluoromethyl-piperidin-1-yl)-acetonitrile can be prepared through several well-established routes. One common method involves the reaction of 4-trifluoromethylpiperidine with cyanoacetate esters under mild conditions. This approach provides good yields and high purity, making it suitable for large-scale production. Recent advancements in catalytic methods have further improved the efficiency and sustainability of these synthetic processes.

In conclusion, (4-Trifluoromethyl-piperidin-1-yl)-acetonitrile (CAS No. 1416352-13-0) is a promising compound with a wide range of applications in medicinal chemistry and pharmaceutical research. Its unique combination of functional groups and structural features makes it an ideal candidate for the development of novel therapeutic agents. Ongoing research continues to explore its potential in various disease areas, highlighting its importance as a key intermediate in modern drug discovery efforts.